![molecular formula C20H24N2OS B2799917 N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide CAS No. 1206994-18-4](/img/structure/B2799917.png)
N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-methyl-2-phenylthiazol-5-yl)acetamide, also known as CYT387, is a small molecule inhibitor of Janus kinase (JAK) 1 and 2. JAK proteins are involved in the signaling pathways of cytokines and growth factors, and their dysregulation has been linked to various diseases, including cancer and autoimmune disorders. CYT387 has shown potential as a therapeutic agent in preclinical studies and clinical trials.
Scientific Research Applications
Synthesis and Biological Evaluation
One line of research involves the synthesis and biological evaluation of thiazole derivatives for their anticancer properties. A study by Evren et al. (2019) synthesized derivatives showing selective cytotoxicity against lung adenocarcinoma cells, highlighting the compound's potential as an anticancer agent Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G. (2019).
Heterocyclic Chemistry Applications
Research by Saikia et al. (2014) developed a methodology for synthesizing spiro-1,3-oxazine derivatives using microwave-assisted cyclization, showcasing the compound's utility in creating complex heterocyclic structures Saikia, U. P., Baruah, D., Pahari, P., Borah, M., Goswami, A., & Konwar, D. (2014).
Coordination Complexes and Antioxidant Activity
Another study focused on coordination complexes derived from pyrazole-acetamide, indicating significant antioxidant activity. This demonstrates the compound's versatility in forming coordination complexes with potential pharmacological applications Chkirate, K., Fettach, S., Karrouchi, K., Sebbar, N. K., Essassi, E., Mague, J., Radi, S., El Abbes Faouzi, M., Adarsh, N. N., & Garcia, Y. (2019).
Heterocyclic Compound Synthesis
Further research by Albratty et al. (2017) explored the synthesis of various heterocyclic compounds incorporating the thiadiazole moiety, demonstrating its potential in creating biologically active compounds for antitumor activity Albratty, M., El-Sharkawy, K., & Alam, S. (2017).
Antimicrobial and Hemolytic Agents
The synthesis of thiazole derivatives incorporating a pyrazole moiety has shown significant antimicrobial activities, with certain compounds outperforming others in bacterial and fungal inhibition tests Saravanan, G., Alagarsamy, V., Pavitra, T. G. V., Kumar, G., Savithri, Y., Naresh, L., & Avinash, P. (2010).
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2OS/c1-15-18(24-20(22-15)17-10-6-3-7-11-17)14-19(23)21-13-12-16-8-4-2-5-9-16/h3,6-8,10-11H,2,4-5,9,12-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKDCRQLXTLEYES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)CC(=O)NCCC3=CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.